Cas no 24706-71-6 (2-((4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide)

• Product Name: 2-((4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• CAS No: 24706-71-6
• MF: C₁₀H₁₀N₄OS
• MW: 234.277599811554
• CID: 3140003
• PubChem ID: 684406
• Update Time: 2025-04-21

2-((4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• HMS1546O13
• N-phenyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide
• N-phenyl-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• N-phenyl-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamide
• CHEMBL4125838
• SCHEMBL7938406
• TimTec1_004545
• AKOS002283813
• SR-01000459676-1
• AG-205/10456057
• SR-01000459676
• AKOS000533657
• STK002948
• 24706-71-6
• STK079957
• AG-205/12014135

• Inchi： 1S/C10H10N4OS/c15-9(6-16-10-11-7-12-14-10)13-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,15)(H,11,12,14)
• InChI Key： VJBDIQRNSVRUDP-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 234.05753213Da
• Monoisotopic Mass: 234.05753213Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų